Cas no 2171247-48-4 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid)

• Product Name: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid
• CAS No: 2171247-48-4
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6512453
• PubChem ID: 165510054
• Update Time: 2025-07-14

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid
• 2171247-48-4
• EN300-1552146
• 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]thian-4-yl}acetic acid

• Inchi： 1S/C27H32N2O5S/c1-17(2)24(25(32)29-27(15-23(30)31)11-13-35-14-12-27)28-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22,24H,11-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)/t24-/m1/s1
• InChI Key： NZUOEQCGGWHUGG-XMMPIXPASA-N
• SMILES： S1CCC(CC(=O)O)(CC1)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 130Ų

Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid

Introduction to 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic Acid (CAS No. 2171247-48-4)

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid, identified by its CAS number 2171247-48-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a thiazole ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.

The thiazole moiety in the molecular structure of 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid is particularly noteworthy due to its prevalence in bioactive natural products and synthetic drugs. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of this heterocyclic ring suggests that the compound may exhibit similar pharmacological effects, making it a promising candidate for further investigation.

The Fmoc protecting group is another critical feature of this compound. In peptide chemistry, Fmoc is widely used to protect the amino group during solid-phase peptide synthesis. The incorporation of an Fmoc moiety in this molecule indicates that it may be involved in peptide mimetics or peptidomimetic drug development. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor stability or rapid degradation. The structural complexity of 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid suggests that it could serve as a valuable building block in the synthesis of novel peptidomimetics.

The (2R)-configuration at the chiral center further enhances the molecular complexity and potential biological relevance of this compound. Chirality plays a crucial role in pharmaceuticals, as enantiomers of a drug can exhibit different biological activities. The specific stereochemistry of 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid may contribute to its unique pharmacological profile, making it an attractive target for further research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential drug candidates and understanding their mechanisms of action. In the case of CAS No. 2171247-48-4, computational studies have suggested that it may interact with various biological targets, including enzymes and receptors involved in inflammatory and cancer pathways. This aligns with the growing interest in developing small-molecule inhibitors for these diseases.

Moreover, the structural features of 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid make it a suitable candidate for further derivatization and optimization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility is particularly valuable in drug discovery, where lead optimization is often required to achieve the desired therapeutic effect.

In conclusion, CAS No. 2171247-48-4 represents a structurally complex and biologically relevant compound with potential applications in pharmaceutical research. Its unique combination of a thiazole ring, an Fmoc protecting group, and a chiral center positions it as an intriguing candidate for further investigation. As computational tools continue to advance, the understanding of its biological activity and potential therapeutic applications will likely expand, opening new avenues for drug development.